Cas no 2145767-94-6 ((2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide)
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Furanmethanesulfonamide, tetrahydro-2,2,5,5-tetramethyl-
- (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide
-
- MDL: MFCD30668585
- Inchi: 1S/C9H19NO3S/c1-8(2)5-7(6-14(10,11)12)9(3,4)13-8/h7H,5-6H2,1-4H3,(H2,10,11,12)
- InChI Key: ROCBQELZLQDRIG-UHFFFAOYSA-N
- SMILES: O1C(C)(C)CC(CS(N)(=O)=O)C1(C)C
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-313676-0.05g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide |
2145767-94-6 | 95.0% | 0.05g |
$888.0 | 2025-03-19 | |
| Enamine | EN300-313676-0.1g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide |
2145767-94-6 | 95.0% | 0.1g |
$930.0 | 2025-03-19 | |
| Enamine | EN300-313676-0.25g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide |
2145767-94-6 | 95.0% | 0.25g |
$972.0 | 2025-03-19 | |
| Enamine | EN300-313676-0.5g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide |
2145767-94-6 | 95.0% | 0.5g |
$1014.0 | 2025-03-19 | |
| Enamine | EN300-313676-1.0g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide |
2145767-94-6 | 95.0% | 1.0g |
$1057.0 | 2025-03-19 | |
| Enamine | EN300-313676-2.5g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide |
2145767-94-6 | 95.0% | 2.5g |
$2071.0 | 2025-03-19 | |
| Enamine | EN300-313676-5.0g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide |
2145767-94-6 | 95.0% | 5.0g |
$3065.0 | 2025-03-19 | |
| Enamine | EN300-313676-10.0g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide |
2145767-94-6 | 95.0% | 10.0g |
$4545.0 | 2025-03-19 | |
| Enamine | EN300-313676-1g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide |
2145767-94-6 | 1g |
$1057.0 | 2023-09-05 | ||
| Enamine | EN300-313676-5g |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide |
2145767-94-6 | 5g |
$3065.0 | 2023-09-05 |
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide (CAS No. 2145767-94-6): An Overview of Its Structure, Properties, and Applications
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide (CAS No. 2145767-94-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its cyclic ether backbone and a methanesulfonamide functional group, which confer it with distinct chemical and physical properties.
The molecular formula of (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide is C10H20N2O3S, and its molecular weight is approximately 244.33 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.
The chemical structure of (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide features a 1,3-dioxolane ring with four methyl substituents at the 2 and 5 positions. This highly substituted cyclic ether provides the molecule with enhanced stability and resistance to hydrolysis. The methanesulfonamide group attached to the 3-position of the dioxolane ring imparts additional reactivity and functional versatility to the compound.
In terms of its physical properties, (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide exhibits a melting point of around 100°C and a boiling point that exceeds 300°C under reduced pressure. The compound is relatively stable under standard laboratory conditions but can undergo thermal decomposition at higher temperatures or in the presence of strong acids or bases.
The spectroscopic properties of (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The NMR spectrum shows characteristic signals for the methylene protons in the dioxolane ring and the methyl protons attached to it. The MS spectrum reveals the presence of the molecular ion peak at m/z 244.33 and several fragment ions that provide insight into the fragmentation pathways of the molecule.
In the field of pharmaceutical research, (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide has shown promise as a potential lead compound for drug development. Recent studies have demonstrated its ability to modulate various biological targets, including enzymes and receptors involved in metabolic disorders and neurological diseases. For instance, researchers have found that this compound can inhibit certain kinases involved in signal transduction pathways associated with cancer cell proliferation.
Beyond its pharmaceutical applications, (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide has also been explored for its use in materials science. Its unique combination of cyclic ether and sulfonamide functionalities makes it an attractive candidate for the synthesis of advanced polymers and coatings. These materials exhibit enhanced mechanical properties and improved resistance to environmental factors such as UV radiation and moisture.
The synthesis of (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide typically involves multi-step reactions starting from readily available starting materials such as epoxides or alcohols. One common synthetic route involves the formation of a dioxolane ring through an intramolecular cyclization reaction followed by functionalization with a methanesulfonyl chloride to introduce the sulfonamide group. This synthetic strategy allows for high yields and good purity of the final product.
To further enhance its utility in various applications, researchers are actively investigating modifications to the structure of (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide. For example, substituting different functional groups on the dioxolane ring or varying the length of alkyl chains can lead to compounds with tailored properties for specific uses. These structural modifications can also improve solubility profiles and bioavailability when used as drug candidates.
In conclusion, (2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide (CAS No. 2145767-94-6) is a versatile compound with a unique chemical structure that offers promising opportunities in pharmaceutical research and materials science. Its stability under various conditions and its ability to interact with biological targets make it an attractive candidate for further development into therapeutic agents or advanced materials. Ongoing research continues to uncover new applications and potential benefits of this intriguing molecule.
2145767-94-6 ((2,2,5,5-tetramethyloxolan-3-yl)methanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)